Cas no 54509-62-5 (Benzene, 4-bromo-2-fluoro-1-(hexyloxy)-)

• Product Name: Benzene, 4-bromo-2-fluoro-1-(hexyloxy)-
• CAS No: 54509-62-5
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 354407
• PubChem ID: 19430962
• Update Time: 2025-04-19

Benzene, 4-bromo-2-fluoro-1-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-fluoro-1-(hexyloxy)-
• 4-bromo-2-fluoro-1-hexoxybenzene
• DTXSID40598759
• 3-fluoro-4-hexyloxybromobenzene
• PURVFIJFYPESBD-UHFFFAOYSA-N
• 54509-62-5
• 4-BROMO-2-FLUORO-1-(HEXYLOXY)BENZENE
• SCHEMBL7790281

• Inchi： 1S/C12H16BrFO/c1-2-3-4-5-8-15-12-7-6-10(13)9-11(12)14/h6-7,9H,2-5,8H2,1H3
• InChI Key： PURVFIJFYPESBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCCCCCC

Computed Properties

• Exact Mass: 274.03688
• Monoisotopic Mass: 274.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23